Cas no 1354025-84-5 (2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354025-84-5
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 2156415
• Update Time: 2025-05-22

2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-{[((S)-2-amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• 2-{[((S)-2-aminopropanyl)cyclopropylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((S)-2-amino-N-cyclopropylpropanamido)methyl)piperidine-1-carboxylate
• AM97097
• 2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H31N3O3/c1-12(18)15(21)20(13-8-9-13)11-14-7-5-6-10-19(14)16(22)23-17(2,3)4/h12-14H,5-11,18H2,1-4H3/t12-,14?/m0/s1
• InChI Key： UBQGYDMOAMWPOW-NBFOIZRFSA-N
• SMILES： O=C([C@H](C)N)N(CC1CCCCN1C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 443
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1354025-84-5, known as 2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological activities, and potential applications in drug development.

The tert-butyl ester group in the molecule plays a crucial role in stabilizing the carboxylic acid moiety, making it more amenable for further chemical modifications. The cyclopropyl amino group introduces rigidity and unique electronic properties, which are essential for enhancing the molecule's bioactivity. Additionally, the (S)-2-amino-propionyl residue contributes to the compound's chirality, a critical factor in determining its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of central nervous system (CNS) agents. The piperidine ring in this compound provides a rigid framework that can be further functionalized to target specific receptors or enzymes. For instance, researchers have explored the use of similar piperidine-based compounds as inhibitors of monoamine oxidase (MAO), which are implicated in neurodegenerative diseases such as Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines principles of stereochemistry and organic synthesis. Key steps include the formation of the tert-butyl ester via nucleophilic acyl substitution and the construction of the cyclopropyl amino group through cyclopropanation reactions. The stereochemistry at the (S)-configuration is critical and is typically achieved through asymmetric induction techniques or chiral resolution methods.

From a pharmacological standpoint, this compound has shown promise in preclinical studies as a potential modulator of G protein-coupled receptors (GPCRs). Its ability to interact with these receptors suggests its potential application in treating conditions such as hypertension, anxiety disorders, and chronic pain. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various targets with high accuracy, facilitating its optimization for therapeutic use.

In terms of applications, this compound serves as an intermediate in the synthesis of more complex bioactive molecules. Its versatility allows for further functionalization at multiple positions on the piperidine ring, enabling the creation of diverse analogs with tailored pharmacological profiles. For example, substituting the tert-butyl ester with other protecting groups could enhance its solubility or stability under physiological conditions.

Looking ahead, ongoing research is focused on improving the synthetic efficiency of this compound while maintaining its stereochemical integrity. Innovations in catalytic asymmetric synthesis and continuous-flow chemistry are expected to play pivotal roles in achieving this goal. Additionally, efforts are underway to evaluate its safety profile and bioavailability using advanced in vitro and in vivo models.

In conclusion, 2-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester represents a valuable addition to the arsenal of tools available for drug discovery. Its unique structural features and promising pharmacological properties make it a compelling candidate for further exploration. As research progresses, we anticipate that this compound will pave the way for novel therapeutic interventions across various disease areas.